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Compound of Interest

Compound Name: 2-Naphthalenol, 1-butyl-

Cat. No.: B15473092 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comparative analysis of 1-butyl-2-naphthalenol and 1-naphthol, focusing

on their chemical properties, biological activities, and potential applications. While extensive

experimental data is available for 1-naphthol, a well-characterized industrial chemical, specific

experimental data for 1-butyl-2-naphthalenol is limited in publicly accessible literature.

Consequently, this comparison draws upon the established properties of 1-naphthol and

supplements the limited information on 1-butyl-2-naphthalenol with general principles of

alkylated naphthols.

Physicochemical Properties
The introduction of a butyl group to the naphthalene ring system is expected to alter the

physicochemical properties of the parent molecule, 1-naphthol. Generally, alkylation increases

molecular weight and lipophilicity, which can affect melting point, boiling point, and solubility.
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Property 1-Butyl-2-Naphthalenol 1-Naphthol

Molecular Formula C₁₄H₁₆O C₁₀H₈O[1]

Molecular Weight 200.28 g/mol (calculated) 144.17 g/mol [1]

Appearance Data not available Colorless or white solid[1]

Melting Point Data not available 95-96 °C[1]

Boiling Point Data not available 278-280 °C[1]

Solubility in Water
Expected to be lower than 1-

naphthol
Slightly soluble

Solubility in Organic Solvents
Expected to be higher than 1-

naphthol

Soluble in simple organic

solvents[1]

Biological Activity and Toxicity
The biological activity of naphthol derivatives is an area of active research, with studies

exploring their antioxidant, antimicrobial, and cytotoxic effects. The addition of an alkyl group

can modulate these activities.

Antioxidant Activity
Research suggests that the introduction of alkyl groups to naphthols can enhance their

antioxidant properties. A study on various alkylnaphthols indicated that methylation and

isopropylation of α- and β-naphthols increased their oxidation inhibiting properties. Specifically,

4-methyl-1-naphthol and 6-methyl-2-naphthol were found to have strong antioxidant

capabilities[2]. While direct experimental data for 1-butyl-2-naphthalenol is not available, it is

plausible that the butyl group could contribute to enhanced antioxidant activity compared to 1-

naphthol.

Cytotoxicity and Genotoxicity
Naphthalene and its metabolites, including 1-naphthol and 2-naphthol, have been studied for

their toxic effects. One study found that naphthalene, 1-naphthol, and 2-naphthol can induce

DNA damage in human lymphocytes[3]. The toxicity of naphthalene is thought to be mediated

by its metabolites[4]. The specific toxicity profile of 1-butyl-2-naphthalenol has not been
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extensively documented. However, the lipophilicity conferred by the butyl group could

potentially influence its absorption, distribution, metabolism, and excretion (ADME) properties,

thereby altering its toxicological profile compared to 1-naphthol.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of naphthol derivatives are

crucial for reproducible research. Below are generalized methodologies relevant to the

compounds discussed.

Synthesis of Alkylated Naphthols
A general method for the C-alkylation of naphthols involves the reaction of a naphthol with an

appropriate alkylating agent in the presence of a catalyst. For instance, the alkylation of 1-

naphthol with methanol over certain ferrite catalysts has been reported to yield 2-methyl-1-

naphthol[5]. A similar principle could be applied for the synthesis of 1-butyl-2-naphthalenol,

likely by reacting 2-naphthol with a butylating agent.

General Experimental Workflow for Naphthol Alkylation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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